Cas no 2228948-92-1 (methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate
• CAS No: 2228948-92-1
• MF: C₉H₁₁F₂NO₂S
• MW: 235.250948190689
• CID: 6031087
• PubChem ID: 165672515
• Update Time: 2025-06-12

methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate
• EN300-1973009
• 2228948-92-1

• Inchi： 1S/C9H11F2NO2S/c1-9(12,8(10)11)5-3-4-15-6(5)7(13)14-2/h3-4,8H,12H2,1-2H3
• InChI Key： IBUBVBFQPLASDN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 235.04785609g/mol
• Monoisotopic Mass: 235.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate

Introduction to Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate (CAS No. 2228948-92-1)

Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate, with the chemical formula C₁₁H₁₀F₂N₂O₂S, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both amino and carboxylate functional groups, along with the unique 1,1-difluoropropan-2-yl side chain, makes this molecule a fascinating subject for further investigation.

The CAS number 2228948-92-1 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate incorporates several key features that contribute to its potential utility in drug discovery. The thiophene ring serves as a core scaffold, known for its stability and ability to interact with biological targets. The amino group at the 2-position of the thiophene ring enhances the compound's reactivity and potential for further functionalization, while the carboxylate group provides a site for interaction with other biomolecules.

The 1,1-difluoropropan-2-yl side chain is particularly noteworthy due to the presence of two fluorine atoms. Fluorine atoms are frequently incorporated into pharmaceutical compounds because they can modulate metabolic pathways, improve binding affinity, and enhance pharmacokinetic properties. In this context, the difluorinated side chain may contribute to the compound's bioavailability and selectivity when interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate with greater precision. Studies have suggested that thiophene derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in this compound may enhance its interaction with enzymes or receptors involved in these pathways.

In particular, the amino group has been shown to play a crucial role in modulating biological activity. For instance, it can participate in hydrogen bonding interactions with biomolecules, which is essential for drug-receptor binding. Additionally, the carboxylate group can form ionic interactions with positively charged residues in proteins or peptides, further stabilizing the compound's binding affinity.

The difluoropropan-2-yl side chain, while relatively uncommon in natural products, has been strategically designed to improve pharmacological properties. Fluorine atoms can influence electronic distribution within a molecule, potentially altering its reactivity and interaction with biological targets. This feature has been exploited in various drug candidates to enhance their efficacy and reduce off-target effects.

Current research is exploring the potential applications of Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate in several therapeutic areas. One area of interest is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of multiple reactive sites allows for further derivatization, enabling chemists to tailor the compound's properties for specific applications.

Another exciting avenue is its investigation as a lead compound for drug discovery programs targeting neurological disorders. Thiophene derivatives have shown promise in this field due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The unique structural features of Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate make it a compelling candidate for further exploration in this domain.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene ring system efficiently. Additionally, protecting group strategies are often necessary to handle the reactive functional groups present in the molecule.

Evaluation of Methyl 3-(2-amino-1,1-difluoropropan-2-yl)thiophene-2-carboxylate's pharmacological properties requires rigorous testing both in vitro and in vivo. In vitro studies can provide initial insights into its activity against specific targets using cell-based assays or enzyme inhibition studies. These preliminary results can then be validated through animal models to assess its efficacy and safety profile.

The integration of machine learning algorithms into drug discovery workflows has also accelerated the process of identifying promising candidates like Methyl 3-(2-amino-1,1-difluoropropan-2-y l)thiophene -carboxylate . By analyzing large datasets of chemical structures and their biological activities, these algorithms can predict potential hits that warrant further investigation. This approach has significantly reduced the time required to identify novel compounds with therapeutic potential.

In conclusion,Methyl 3-(2-amino -1 ,1 -difluoropropan - 2 - yl )thiophene - 2 - carboxylate ( CAS No . 2228948 -92 - 1) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as a valuable tool for developing new therapeutic agents . As research continues , it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas .